![molecular formula C18H18I2N2S2 B5147406 2,2'-(1,2-ethanediyl)bis(3-methyl-1,3-benzothiazol-3-ium) diiodide](/img/structure/B5147406.png)
2,2'-(1,2-ethanediyl)bis(3-methyl-1,3-benzothiazol-3-ium) diiodide
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Overview
Description
2,2'-(1,2-ethanediyl)bis(3-methyl-1,3-benzothiazol-3-ium) diiodide, also known as MBTh2I, is a synthetic compound that has gained attention in scientific research due to its unique properties. This compound is a cationic dye that has been used in various biological and biomedical applications, including imaging, sensing, and drug delivery.
Mechanism of Action
The mechanism of action of 2,2'-(1,2-ethanediyl)bis(3-methyl-1,3-benzothiazol-3-ium) diiodide is based on its ability to bind to biological molecules such as proteins and nucleic acids. The cationic nature of this compound allows it to interact with negatively charged amino acid residues on proteins, leading to changes in protein conformation and function. Additionally, it has been reported to intercalate into DNA, leading to changes in DNA structure and function.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the growth of cancer cells and bacteria. It has also been shown to induce apoptosis (programmed cell death) in cancer cells. In vivo studies have shown that this compound can accumulate in tumors, making it a potential candidate for tumor imaging and therapy.
Advantages and Limitations for Lab Experiments
One advantage of 2,2'-(1,2-ethanediyl)bis(3-methyl-1,3-benzothiazol-3-ium) diiodide is its high stability and low toxicity, making it a useful tool for biological and biomedical research. However, one limitation is its limited solubility in water, which can affect its bioavailability and efficacy in certain applications.
Future Directions
There are several future directions for research on 2,2'-(1,2-ethanediyl)bis(3-methyl-1,3-benzothiazol-3-ium) diiodide. One potential area of exploration is its use in combination with other drugs or therapeutic agents for enhanced efficacy in cancer therapy. Additionally, further studies are needed to explore its potential as a diagnostic tool for various diseases. Finally, there is a need for the development of more efficient and scalable synthesis methods for this compound to facilitate its widespread use in research and industry.
Synthesis Methods
The synthesis of 2,2'-(1,2-ethanediyl)bis(3-methyl-1,3-benzothiazol-3-ium) diiodide involves the reaction of 3-methyl-1,3-benzothiazol-3-ium iodide with 1,2-dibromoethane in the presence of a base. The resulting product is then purified through recrystallization. This method has been reported to yield high purity and high yield of this compound.
Scientific Research Applications
2,2'-(1,2-ethanediyl)bis(3-methyl-1,3-benzothiazol-3-ium) diiodide has been extensively studied for its potential applications in various fields of science. In biomedical research, it has been used as a fluorescent probe for imaging of cells and tissues. It has also been explored as a potential drug delivery agent due to its cationic nature, which allows it to interact with negatively charged cell membranes.
Properties
IUPAC Name |
3-methyl-2-[2-(3-methyl-1,3-benzothiazol-3-ium-2-yl)ethyl]-1,3-benzothiazol-3-ium;diiodide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2S2.2HI/c1-19-13-7-3-5-9-15(13)21-17(19)11-12-18-20(2)14-8-4-6-10-16(14)22-18;;/h3-10H,11-12H2,1-2H3;2*1H/q+2;;/p-2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFKQPYLIJDEZEH-UHFFFAOYSA-L |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[N+]1=C(SC2=CC=CC=C21)CCC3=[N+](C4=CC=CC=C4S3)C.[I-].[I-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18I2N2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
580.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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